Cas no 904371-99-9 (8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 904371-99-9
• MF: C₂₅H₂₅N₅O₃
• MW: 443.497705221176
• CID: 5556352
• PubChem ID: 16623700
• Update Time: 2025-07-14

8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F3124-0164
• 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylbenzyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 904371-99-9
• 6-(2-ethoxyphenyl)-4,7-dimethyl-2-[(2-methylphenyl)methyl]purino[7,8-a]imidazole-1,3-dione
• Z241121598
• AKOS001403993
• 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C25H25N5O3/c1-5-33-20-13-9-8-12-19(20)30-17(3)14-28-21-22(26-24(28)30)27(4)25(32)29(23(21)31)15-18-11-7-6-10-16(18)2/h6-14H,5,15H2,1-4H3
• InChI Key： FGNULDSBRWZTMY-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC=CC=4OCC)C(C)=CN23)N(C)C(N1CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 443.19573968g/mol
• Monoisotopic Mass: 443.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 72.1Ų

Additional information on 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Professional Introduction to Compound with CAS No. 904371-99-9 and Product Name: 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Compound with the CAS number 904371-99-9, specifically identified by the product name 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of imidazopyrimidinone derivatives, a structurally complex family known for their diverse biological activities. The molecular architecture of this compound incorporates several key functional groups that contribute to its unique pharmacological properties.

The presence of a 2-ethoxyphenyl moiety in the molecular structure suggests potential interactions with biological targets that are sensitive to aromatic ethers. This group is often found in bioactive molecules due to its ability to modulate receptor binding affinities and enzyme activities. Furthermore, the 1,7-dimethyl and 3-(2-methylphenyl)methyl substituents introduce additional layers of complexity, influencing both the solubility and metabolic stability of the compound. These features make it a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of imidazopyrimidinone derivatives in developing novel therapeutic agents. Studies have demonstrated that this class of compounds exhibits a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The specific structure of 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione positions it as a potential lead compound for further optimization.

In particular, the imidazo[1,2-g]purine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological pathways. This core structure has been extensively studied for its potential in treating diseases such as cancer and infectious disorders. The addition of multiple substituents enhances the pharmacological profile of the compound by fine-tuning its binding affinity and selectivity towards specific targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease progression. For instance, preliminary studies suggest that it may interfere with enzymes such as kinases and phosphodiesterases, which are crucial in cellular signaling pathways. By modulating these pathways, the compound could exert therapeutic effects relevant to conditions like cancer and neurodegenerative diseases.

The ethoxyphenyl group is particularly noteworthy for its potential role in enhancing bioavailability and reducing toxicity. Ethoxyphenyl derivatives are known to exhibit favorable pharmacokinetic properties due to their ability to cross biological membranes efficiently. This characteristic makes them attractive candidates for oral administration and systemic delivery.

The dimethyl and methylphenylmethyl substituents contribute to the overall lipophilicity of the compound, which is critical for drug absorption and distribution within the body. By balancing hydrophobicity and hydrophilicity through these groups, the compound can achieve optimal solubility profiles necessary for effective drug delivery.

Advances in computational chemistry have enabled researchers to predict the binding interactions of this compound with biological targets with high accuracy. Molecular docking studies have shown that it can bind effectively to proteins involved in disease pathways without significant off-target effects. This preclinical evidence supports further exploration into its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex imidazopyrimidinone core.

As research progresses, this compound will likely be evaluated in various preclinical models to assess its efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists will be essential in elucidating its mechanisms of action and identifying potential therapeutic applications.

The development of novel pharmaceutical agents relies heavily on innovative chemical design principles. The unique structural features of 8-(2-ethoxyphenyl)-1,7-dimethyl-3-(2-methylphenyl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione make it a valuable asset in this endeavor. Continued research will aim to optimize its pharmacological properties while ensuring safety and efficacy for future clinical applications.

In conclusion,904371-99-9 represents a significant contribution to pharmaceutical chemistry due to its complex molecular structure and promising biological activities. The combination of functional groups such as (2-ethoxyphenyl),(dimethyl),(methylphenylmethyl),(imidazo[1,2-g]purine) core,and overall lipophilicity positions it as a strong candidate for further development into a therapeutic agent. As research advances,this compound will likely play an important role in addressing unmet medical needs across multiple disease areas.